Cas no 2121511-66-6 ((2-Bromo-5-chloropyridin-3-yl)boronic acid)

(2-Bromo-5-chloropyridin-3-yl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions for the synthesis of biaryl and heteroaryl compounds. Its distinct halogenated pyridine structure enables selective functionalization, making it valuable in pharmaceutical and agrochemical research. The compound exhibits good stability under standard handling conditions and demonstrates reliable reactivity with various aryl halides and pseudohalides. Its dual halogen substituents (bromo and chloro) offer additional sites for further derivatization, enhancing its utility in complex molecule construction. The boronic acid moiety ensures efficient transmetalation in palladium-catalyzed reactions, contributing to high yields and selectivity. This reagent is particularly useful in the development of active pharmaceutical ingredients (APIs) and advanced materials.

(2-Bromo-5-chloropyridin-3-yl)boronic acid structure

2121511-66-6 structure

Product Name:(2-Bromo-5-chloropyridin-3-yl)boronic acid

CAS No:2121511-66-6

MF:C₅H₄BBrClNO₂

MW:236.258759498596

MDL:MFCD18257845

CID:4638757

Update Time:2025-06-07

(2-Bromo-5-chloropyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-bromo-5-chloropyridin-3-yl)boronic acid
- 2-BROMO-5-CHLOROPYRIDINE-3-BORONIC ACID
- WJD51166
- V9947
- (2-Bromo-5-chloropyridin-3-yl)boronic acid
- MDL： MFCD18257845
- Inchi： 1S/C5H4BBrClNO2/c7-5-4(6(10)11)1-3(8)2-9-5/h1-2,10-11H
- InChI Key： BGSVCRJTLJKVJJ-UHFFFAOYSA-N
- SMILES： BrC1C(B(O)O)=CC(=CN=1)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
Topological Polar Surface Area: 53.4

(2-Bromo-5-chloropyridin-3-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517218-500 mg	2-Bromo-5-chloropyridine-3-boronic acid	2121511-66-6		500MG	€274.20	2023-04-17
abcr	AB517218-1 g	2-Bromo-5-chloropyridine-3-boronic acid	2121511-66-6		1g	€363.20	2023-04-17
Apollo Scientific	OR908540-250mg	(2-Bromo-5-chloropyridin-3-yl)boronic acid	2121511-66-6	95%	250mg	£301.00	2025-02-21
eNovation Chemicals LLC	D637216-1g	2-BROMO-5-CHLOROPYRIDINE-3-BORONIC ACID	2121511-66-6	95%	1g	$600	2024-08-03
eNovation Chemicals LLC	D637216-1g	2-BROMO-5-CHLOROPYRIDINE-3-BORONIC ACID	2121511-66-6	95%	1g	$600	2025-02-20
abcr	AB517218-500mg	2-Bromo-5-chloropyridine-3-boronic acid	2121511-66-6		500mg	€274.20	2023-09-02
abcr	AB517218-1g	2-Bromo-5-chloropyridine-3-boronic acid; .	2121511-66-6		1g	€356.90	2025-03-19
A2B Chem LLC	AX14811-250mg	(2-Bromo-5-chloropyridin-3-yl)boronic acid	2121511-66-6	95%	250mg	$172.00	2024-01-01
A2B Chem LLC	AX14811-500mg	(2-Bromo-5-chloropyridin-3-yl)boronic acid	2121511-66-6	95%	500mg	$218.00	2024-01-01
A2B Chem LLC	AX14811-1g	(2-Bromo-5-chloropyridin-3-yl)boronic acid	2121511-66-6	95%	1g	$271.00	2024-04-20